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Compound of Interest

Compound Name: Propiomazine Hydrochloride

Cat. No.: B1679643 Get Quote

For researchers, scientists, and drug development professionals, the integrity of their work

extends to the responsible management of all laboratory materials, including the proper

disposal of chemical compounds. Propiomazine Hydrochloride, a phenothiazine derivative

used in research, requires careful handling and disposal to ensure the safety of personnel and

the protection of the environment. This guide provides essential, step-by-step procedures for

the safe and compliant disposal of Propiomazine Hydrochloride.

Key Safety and Handling Information
Before initiating any disposal procedures, it is crucial to be aware of the hazards associated

with Propiomazine Hydrochloride. According to its Safety Data Sheet (SDS), Propiomazine
Hydrochloride is harmful if swallowed and is very toxic to aquatic life with long-lasting effects.

[1] Therefore, preventing its release into the environment is a primary concern.

Personal Protective Equipment (PPE) is mandatory when handling Propiomazine
Hydrochloride waste. This includes, but is not limited to:

Safety glasses or goggles

Chemical-resistant gloves

A lab coat or other protective clothing

Step-by-Step Disposal Protocol
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The following protocol outlines the recommended procedure for the disposal of Propiomazine
Hydrochloride. This process is designed to comply with general laboratory safety standards

and environmental regulations.

Waste Identification and Segregation:

Clearly label a dedicated waste container for "Propiomazine Hydrochloride Waste."

This container should be made of a material compatible with the chemical and should

have a secure lid.

Do not mix Propiomazine Hydrochloride waste with other chemical waste streams

unless explicitly permitted by your institution's waste management guidelines.

Collection of Waste:

Collect all materials contaminated with Propiomazine Hydrochloride, including unused

product, solutions, and contaminated labware (e.g., pipette tips, vials, and paper towels),

in the designated waste container.

For liquid waste, use a sealed, leak-proof container.

For solid waste, ensure it is securely contained to prevent dust generation.

Storage of Waste:

Store the sealed waste container in a designated, well-ventilated, and secure area away

from incompatible materials.

The storage area should be clearly marked as a hazardous waste accumulation area.

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for the pickup and disposal of the

Propiomazine Hydrochloride waste.
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Provide the EHS department or contractor with a copy of the Safety Data Sheet (SDS) for

Propiomazine Hydrochloride.

Follow all institutional and regulatory procedures for waste manifest and record-keeping.

Important Considerations:

Regulatory Compliance: While Propiomazine is a prescription drug, it does not appear on the

U.S. Drug Enforcement Administration's (DEA) schedules of controlled substances.[2][3][4]

[5][6][7][8] However, disposal procedures must still comply with federal, state, and local

regulations for non-controlled pharmaceutical and hazardous chemical waste.[2]

Environmental Protection: Due to its high aquatic toxicity, it is imperative that Propiomazine
Hydrochloride is not disposed of down the drain or in regular trash.[1] Such actions can

have detrimental effects on aquatic ecosystems.

Professional Disposal: The recommended method of disposal for Propiomazine
Hydrochloride is through a licensed hazardous waste disposal facility, which will typically

use incineration or another approved chemical neutralization method.[9]

Quantitative Data Summary
For quick reference, the following table summarizes key hazard information for Propiomazine
Hydrochloride.
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Hazard Classification GHS Statement Precautionary Statement

Acute Toxicity, Oral (Category

4)
H302: Harmful if swallowed

P264: Wash skin thoroughly

after handling. P270: Do not

eat, drink or smoke when using

this product. P301 + P312: IF

SWALLOWED: Call a POISON

CENTER or doctor/physician if

you feel unwell. P330: Rinse

mouth. P501: Dispose of

contents/ container to an

approved waste disposal plant.

Hazardous to the Aquatic

Environment, Acute Hazard

(Category 1)

H400: Very toxic to aquatic life

P273: Avoid release to the

environment. P391: Collect

spillage.

Hazardous to the Aquatic

Environment, Long-Term

Hazard (Category 1)

H410: Very toxic to aquatic life

with long lasting effects

P273: Avoid release to the

environment. P391: Collect

spillage.

Data sourced from the Propiomazine Hydrochloride Safety Data Sheet.[1]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Propiomazine Hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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